Cas no 111493-52-8 (5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile)

5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile structure
111493-52-8 structure
Product Name:5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile
CAS No:111493-52-8
MF:C5H4ClN3
MW:141.558359146118
MDL:MFCD16619821
CID:94861
PubChem ID:14049145
Update Time:2025-04-18

5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-methyl-1H-Pyrazole-4-carbonitrile
    • 5-chloro-1-methylpyrazole-4-carbonitrile
    • ALYKYQFBPPPPMI-UHFFFAOYSA-N
    • AK139422
    • 5-chloro-1-methyl-pyrazole-4-carbonitrile
    • 2-Methyl-3-chloro-2H-pyrazole-4-carbonitrile
    • MFCD16619821
    • FT-0751340
    • CHEMBL4567331
    • 111493-52-8
    • DS-6682
    • AKOS015899942
    • AMY10138
    • EN300-252947
    • CS-0061724
    • O11393
    • SCHEMBL4520111
    • DTXSID40555069
    • DB-060098
    • 5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile
    • MDL: MFCD16619821
    • Inchi: 1S/C5H4ClN3/c1-9-5(6)4(2-7)3-8-9/h3H,1H3
    • InChI Key: ALYKYQFBPPPPMI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=NN1C

Computed Properties

  • Exact Mass: 141.00952
  • Monoisotopic Mass: 141.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.34
  • Melting Point: 63-64 ºC
  • Boiling Point: 270 ºC
  • Flash Point: 117 ºC
  • PSA: 41.61

5-Chloro-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

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